Cas no 102783-51-7 (2’-Deoxycytidine 5’-Triphosphate Disodium Salt)

• Product Name: 2’-Deoxycytidine 5’-Triphosphate Disodium Salt
• CAS No: 102783-51-7
• MF: C₉H₁₄N₃Na₂O₁₃P₃
• MW: 511.120586872101
• MDL: MFCD00084683
• CID: 62318
• PubChem ID: 24893907
• Update Time: 2025-10-31

2’-Deoxycytidine 5’-Triphosphate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxycytidine-5'-triphosphoric acid disodium salt
• Disodium 5'-dCTP
• dCTP.Na2
• 2'-Deoxycytidine 5'-triphosphate disodium salt
• 2’-Deoxycytidine 5’-Triphosphate Disodium Salt
• 2’-Deoxycytidine-5’-triphosphate, Disodium Salt
• 2'-Deoxycytidine 5'-Triphosphate Solution
• 2'-DEOXYCYTIDINE-5'-TRIPHOSPHATE
• dCTP, Na3, 2H2O
• 2'-Deoxycytidine-5'-triphosphate disodium salt
• DCTP
• dCTP,4Na
• DCTP-NA2
• DCTP 2NA
• DCTP, NA2H2
• 5'-DCTP DisodiuM
• Deoxy-CTP DisodiuM
• Deoxycytidine 5'-T
• DCTP DISODIUM SALT
• dCTP, Lithium salt
• dCTP, PCR Grade, sodium salt
• 783D517
• [[(2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phospho
• [[(2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate;sodium
• 2'-Deoxycytidine-5'-triphosphoric disodium salt
• Disodium;[[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• 2'-Deoxycytidine-5'-triphosphate trisodium salt
• 2'-Deoxycytidine-5'-triphosphoricaciddisodiumsalt
• MFCD00084683
• 102783-51-7
• G65356

• MDL： MFCD00084683
• Inchi： 1S/C9H16N3O13P3.2Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17);;/q;2*+1/p-2/t5-,6+,8+;;/m0../s1
• InChI Key： ABWVCNMFYVEBIB-CDNBRZBRSA-L
• SMILES： P(=O)(O)(OP(=O)([O-])OP(=O)([O-])O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 510.95300
• Monoisotopic Mass: 512.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 823
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 248

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: >0°C
• Boiling Point: 100°C
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• PSA: 285.28000
• LogP: 0.27480
• Color/Form: 100 mM

2’-Deoxycytidine 5’-Triphosphate Disodium Salt Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S26; S36; S45; S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：26-36-45-37/39
• Storage Condition：−20°C
• Risk Phrases：R23/24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2’-Deoxycytidine 5’-Triphosphate Disodium Salt

Comprehensive Guide to 2’-Deoxycytidine 5’-Triphosphate Disodium Salt (CAS No. 102783-51-7): Applications and Insights

2’-Deoxycytidine 5’-Triphosphate Disodium Salt (CAS No. 102783-51-7) is a critical nucleotide derivative widely used in molecular biology, diagnostics, and therapeutic research. This compound, often abbreviated as dCTP-Na2, serves as a fundamental building block for DNA synthesis, making it indispensable in PCR amplification, DNA sequencing, and gene editing technologies like CRISPR-Cas9. Its high purity and stability under controlled conditions have made it a preferred choice for researchers exploring genomic medicine and precision oncology.

In recent years, the demand for 2’-Deoxycytidine 5’-Triphosphate Disodium Salt has surged due to advancements in next-generation sequencing (NGS) and synthetic biology. A common question among scientists is: "How does dCTP-Na2 enhance PCR efficiency compared to other nucleotides?" The answer lies in its optimized chemical structure, which ensures minimal misincorporation during DNA polymerization. This property is particularly valuable in forensic analysis and cancer biomarker detection, where accuracy is paramount.

The compound’s role extends to antiviral drug development, a hot topic since the COVID-19 pandemic. Researchers are investigating modified versions of dCTP-Na2 to inhibit viral polymerase activity, addressing search trends like "nucleotide analogs for antiviral therapies." Its disodium salt formulation improves solubility, facilitating in vitro and in vivo applications. Additionally, the rise of personalized medicine has spotlighted its utility in patient-derived xenograft (PDX) models for tailored cancer treatments.

From a technical perspective, CAS No. 102783-51-7 is characterized by its stability at -20°C and compatibility with enzymatic reactions. A frequently searched query is: "What precautions are needed when handling dCTP-Na2?" While non-hazardous, it requires protection from moisture and repeated freeze-thaw cycles to maintain efficacy. Manufacturers often highlight its ≥95% HPLC purity, a key metric for high-throughput screening workflows.

Emerging trends also link 2’-Deoxycytidine 5’-Triphosphate Disodium Salt to AI-driven drug discovery. Machine learning models trained on nucleotide interaction data leverage its properties to predict DNA-protein binding affinities. This aligns with searches for "computational biology tools for nucleotide analysis," reflecting interdisciplinary innovation. Furthermore, its use in mRNA vaccine development (e.g., codon optimization) has gained attention, though it remains distinct from mRNA’s uridine-based chemistry.

In summary, 2’-Deoxycytidine 5’-Triphosphate Disodium Salt (CAS No. 102783-51-7) bridges foundational research and cutting-edge applications. Whether optimizing qPCR assays or designing novel therapeutics, its versatility continues to drive scientific progress. As interest grows in epigenetics and liquid biopsies, this compound will remain pivotal in decoding biological complexity.